Cas no 54610-49-0 (Methyl thiophene-2-carboximidate hydrochloride)

• Product Name: Methyl thiophene-2-carboximidate hydrochloride
• CAS No: 54610-49-0
• MF: C₆H₈ClNOS
• MW: 177.651819229126
• MDL: MFCD15142821
• CID: 838321
• Update Time: 2025-11-01

Methyl thiophene-2-carboximidate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl thiophene-2-carbimidate hydrochloride
• methyl thiophene-2-carboximidate hydrochloride
• Thiophene-2-carboximidic acid methyl ester hydrochloride
• NSC708129
• OEUWBJFZEJDNAJ-UHFFFAOYSA-N
• SBB089340
• OR300533
• THIOPHENE-2-CARBOXIMIDIC ACID METHYL ESTERHCL
• THIOPHENE-2-CARBOXIMIDIC ACID METHYL ESTER; HYDROCHLORIDE
• Methyl thiophene-2-carboximidate hydrochloride

• MDL： MFCD15142821
• Inchi： 1S/C6H7NOS.ClH/c1-8-6(7)5-3-2-4-9-5;/h2-4,7H,1H3;1H
• InChI Key： OEUWBJFZEJDNAJ-UHFFFAOYSA-N
• SMILES： Cl.S1C=CC=C1C(=N)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 116
• Topological Polar Surface Area: 61.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on Methyl thiophene-2-carboximidate hydrochloride

Methyl Thiophene-2-Carboximidate Hydrochloride (CAS 54610-49-0): Properties, Applications, and Market Insights

Methyl thiophene-2-carboximidate hydrochloride (CAS 54610-49-0) is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. This white to off-white crystalline powder belongs to the class of thiophene derivatives, which have gained considerable attention in recent years due to their versatile applications in medicinal chemistry and material science.

The molecular structure of methyl 2-thiophenecarboximidate hydrochloride features a thiophene ring – a five-membered heterocycle containing sulfur – coupled with a carboximidate functional group. This unique combination contributes to its reactivity and makes it valuable as a building block in organic synthesis. Researchers particularly value this compound for its role in creating more complex molecular architectures through various chemical transformations.

In pharmaceutical applications, thiophene-containing compounds like methyl thiophene-2-carboximidate HCl have shown promise in drug discovery programs. The thiophene moiety is known to enhance bioavailability and metabolic stability in many drug candidates. Recent studies highlight its potential in developing treatments for neurological disorders and inflammatory conditions, aligning with current healthcare trends focusing on personalized medicine and targeted therapies.

The agrochemical industry has also shown interest in methyl thiophene-2-carboximidate hydrochloride derivatives. These compounds demonstrate activity against various plant pathogens, addressing the growing global demand for sustainable crop protection solutions. With increasing concerns about food security and environmentally friendly farming practices, research into novel thiophene-based agrochemicals has intensified in recent years.

From a synthetic chemistry perspective, 54610-49-0 serves as a versatile intermediate. Its reactivity allows for the preparation of various heterocyclic compounds, including imidazoles and triazoles, which are important scaffolds in medicinal chemistry. The hydrochloride salt form improves the compound's stability and handling characteristics, making it more practical for laboratory use.

Market analysis indicates steady growth in demand for thiophene derivatives like methyl thiophene-2-carboximidate HCl. The global market for specialty chemicals in pharmaceutical applications is projected to expand significantly, driven by increased R&D spending and the development of novel therapeutic agents. Manufacturers are responding by improving production processes to ensure consistent quality and scalability of these important intermediates.

Quality control is paramount when working with methyl thiophene-2-carboximidate hydrochloride. Reputable suppliers provide comprehensive analytical data including HPLC purity, NMR spectra, and mass spectrometry results. Proper storage conditions (typically cool, dry environments) are essential to maintain the compound's stability over time. Researchers should always consult safety data sheets and handle all chemicals with appropriate precautions.

Recent advancements in green chemistry have influenced the synthesis of thiophene-based compounds. New catalytic methods and solvent systems are being developed to reduce environmental impact while maintaining high yields and selectivity. These innovations align with the chemical industry's broader sustainability goals and regulatory requirements.

The future outlook for methyl thiophene-2-carboximidate hydrochloride appears promising. As research continues to uncover new applications for thiophene derivatives in materials science (including organic electronics and conductive polymers), the demand for high-quality intermediates like 54610-49-0 is expected to grow. Ongoing studies in drug discovery and agricultural chemistry may further expand its utility.

For researchers considering methyl 2-thiophenecarboximidate hydrochloride for their projects, it's important to source the material from reliable suppliers who can provide detailed technical specifications. The compound's purity, typically ≥95% or higher for research applications, can significantly impact experimental outcomes. Many suppliers now offer custom synthesis services to meet specific research requirements.

In conclusion, methyl thiophene-2-carboximidate hydrochloride (CAS 54610-49-0) represents an important tool in modern chemical research. Its versatility as a synthetic intermediate, combined with the growing interest in thiophene chemistry, ensures its continued relevance across multiple scientific disciplines. As innovation in pharmaceutical and agrochemical development progresses, this compound will likely play an increasingly important role in addressing global challenges in healthcare and food production.